Cas no 499207-76-0 (Benzonitrile, 3,6-dimethoxy-2-nitro-)
499207-76-0 structure
Product Name:Benzonitrile, 3,6-dimethoxy-2-nitro-
CAS No:499207-76-0
MF:C9H8N2O4
MW:208.170822143555
CID:1540622
Update Time:2024-08-24
Benzonitrile, 3,6-dimethoxy-2-nitro- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 3,6-dimethoxy-2-nitro-
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- Inchi: 1S/C9H8N2O4/c1-14-7-3-4-8(15-2)9(11(12)13)6(7)5-10/h3-4H,1-2H3
- InChI Key: BVCRVNWRNWSLMW-UHFFFAOYSA-N
- SMILES: C(#N)C1=C(OC)C=CC(OC)=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 208.04844
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 399.7±42.0 °C(Predicted)
- PSA: 85.39
Benzonitrile, 3,6-dimethoxy-2-nitro- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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